Cas no 56029-18-6 ((2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile)

(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile structure
56029-18-6 structure
Product Name:(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
CAS No:56029-18-6
MF:C11H8N4
MW:196.20802116394
CID:944837
PubChem ID:709933
Update Time:2025-04-19

(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
    • 2-amino-3-(benzylideneamino)but-2-enedinitrile
    • 1-benzylideneamino-2-amino-1,2-dicyanoethylene
    • 3-Amino-2-benzylidenamino-cis-butendisaeure-dinitril
    • Benzylidendiaminomaleonitril
    • Ethanamine,1-chloro-2,2,2-trifluoro-N-(phenylmethylene)
    • N-benzylidene-1-chloro-2,2,2-trifluoroethylamine
    • N-benzylidene-2,2,2-trifluoro-1-chloroethylamine
    • N-benzylidene-2,3-diaminomaleonitrile
    • N-Benzylidenediaminomaleonitrile
    • NSC174796
    • IDI1_017341
    • HMS1447O14
    • SCHEMBL17763695
    • NSC-174796
    • 2-Amino-3-[(phenylmethylene)amino]-2-butenedinitrile
    • (E)-2-amino-3-(benzylideneamino)but-2-enedinitrile
    • 56029-18-6
    • (2E)-2-amino-3-[(phenylmethylidene)amino]but-2-enedinitrile
    • Inchi: 1S/C11H8N4/c12-6-10(14)11(7-13)15-8-9-4-2-1-3-5-9/h1-5,8H,14H2/b11-10+,15-8+
    • InChI Key: GYKRAPATCHYXOP-OQYPFEDXSA-N
    • SMILES: N(/C(/C#N)=C(\C#N)/N)=C\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 196.07500
  • Monoisotopic Mass: 196.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 86Ų

Experimental Properties

  • PSA: 85.96000
  • LogP: 2.02326
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